BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 2,6-Dimethoxyaniline (CAS:
2734-70-5)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Dimethoxyaniline

Cat. No.: B1294893

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dimethoxyaniline, with the Chemical Abstracts Service (CAS) registry number 2734-70-5,
is an aromatic organic compound belonging to the aniline family.[1][2] Its structure is
characterized by a benzene ring substituted with an amino group (-NHz2) and two methoxy
groups (-OCHs) at positions 2 and 6.[2] This substitution pattern imparts unique chemical
properties that make it a valuable intermediate in various fields of chemical synthesis. This
technical guide provides a comprehensive overview of the core properties, synthesis, and
safety considerations for 2,6-dimethoxyaniline, tailored for professionals in research and drug
development.

Physicochemical Properties

2,6-Dimethoxyaniline is typically a solid at room temperature, with its appearance described
as a white to off-white or pale cream to brown crystalline powder.[3][4] A summary of its key
physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 2,6-Dimethoxyaniline
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Property Value Reference(s)

CAS Number 2734-70-5 [31[5][6]

Molecular Formula CsH11NO:2 [61[7]

Molecular Weight 153.18 g/mol [5][6]
White to off-white/pale cream

Appearance , [31[4]
to brown crystalline powder

Melting Point 71-78 °C [3]

Boiling Point 254 °C at 760 mmHg [819]

Density ~1.1 g/cm3 [819]
Slightly soluble in water;

Solubility soluble in organic solvents like  [2][7]
ethanol and ether.[2]

Flash Point 116 °C

pKa 4.48 + 0.10 (Predicted)
HQBJSEKQNRSDAZ-

InChl Key [4]
UHFFFAOYSA-N

SMILES COclccec(cIN)OC [2]

Spectroscopic Data

Detailed spectroscopic data for 2,6-dimethoxyaniline is not widely available in the public

domain. However, some partial data has been reported.

» 'H NMR: A publication reports the following chemical shifts for the synthesized product: &
6.45 (t, aromatic H), 3.85 (s, OCHs3).[1]

e 13C NMR, IR, and Mass Spectrometry: While commercial suppliers may hold this data, it is

not readily accessible. Researchers requiring detailed spectroscopic analysis are advised to

acquire the data independently or contact suppliers who may provide it upon request.
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Synthesis Protocols

2,6-Dimethoxyaniline is primarily synthesized through the reduction of 2,6-
dimethoxynitrobenzene. Two detailed experimental protocols are provided below.

Catalytic Hydrogenation of 2,6-Dimethoxynitrobenzene

This method is an improvement over older techniques that used reactive metals and acids,
offering higher product purity and being more environmentally friendly.

Experimental Protocol:

e Reactor Setup: To a 150 mL high-pressure reactor, add 10 g (55 mmol) of 2,6-
dimethoxynitrobenzene, 30 mL of anhydrous ethanol, and 0.2 g of a Palladium on carbon
(Pd/C) catalyst.

e Hydrogenation: Fill the reactor with high-purity hydrogen gas to a pressure of 1.0 MPa.

o Reaction: The reaction is carried out at room temperature with stirring. The reaction is
considered complete when the hydrogen pressure no longer decreases.

o Work-up: Upon completion, the reaction mixture is filtered through diatomaceous earth to
remove the Pd/C catalyst.

« |solation: The filtrate is concentrated under reduced pressure using a rotary evaporator to
yield a white solid.

« Yield: This protocol has been reported to produce a yield of approximately 80%.
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Reactor Setup

Pd/C Catalyst
( v Reaction Work-up & Isolation
[ Filter through Final Product:
Anhydrous Ethanol \Ilntroduce Hz (1.0 MPa) |—> Stir at Room Temp. | —> Rotary Evaporation 2,6-Dimethoxyaniline
2,6-Dimethoxynitrobenzene

. J
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Caption: Catalytic Hydrogenation Workflow

Synthesis via Hofmann Rearrangement

An alternative laboratory-scale synthesis involves the Hofmann rearrangement of N-hydroxy-
2,6-dimethoxybenzamide.

Experimental Protocol:

o Reactant Mixture: In a suitable reaction vessel, mix 0.237 g (1.2 mmol) of N-hydroxy-2,6-
dimethoxybenzamide with 0.166 g (1.2 mmol) of potassium carbonate (K=2COs) and 0.5 mL of
dimethyl sulfoxide (DMSO).

o Addition of Acetic Anhydride: Add 1.1 mL (0.012 mmol) of acetic anhydride to the mixture.
o Heating: Heat the reaction system to 50°C and stir for 10 minutes.

e Quenching: Cool the reaction mixture to 0°C and treat with approximately 2 mL of 2M
hydrochloric acid (HCI) until the mixture becomes a clear solution.

o Neutralization: Neutralize the solution by adding approximately 2 mL of 2M sodium hydroxide
(NaOH).
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» Extraction: Extract the product with diethyl ether (Et20) (3 x 15 mL).

e Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate
(NazS0ea.), filter, and concentrate under reduced pressure.

 Purification: Purify the residue by silica gel column chromatography using a 1:1 mixture of
hexane and ether as the eluent to afford 2,6-dimethoxyaniline as a white crystalline solid.

« Yield: This method has been reported to yield approximately 93% of the final product.

xxxxxx I Reaction

N-hydroxy-2,6-dimethoxybenzamide

Work-up

Purification
. Final Product:
Cool 10 0°C Add 2M HCL Add 2M NaOH Extract with E20 Dry over NazS0s Concentrate Silica Gel Chromatography (=, ¢

Click to download full resolution via product page

Caption: Hofmann Rearrangement Workflow

Applications in Research and Development

2,6-Dimethoxyaniline serves as a key building block in the synthesis of more complex
molecules. Its primary applications are in the following areas:

o Pharmaceutical Synthesis: It is used as a precursor for the synthesis of various
pharmaceutical compounds.

» Dye and Pigment Industry: The amino group can be diazotized and coupled to form azo
dyes.
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o Materials Science: It can be used in the development of polymers and other materials with
specific electronic or optical properties.

Safety and Handling

2,6-Dimethoxyaniline is a hazardous chemical and should be handled with appropriate safety
precautions.

Table 2: Hazard Identification and Safety Precautions

Hazard Statement Precautionary Statement

H302: Harmful if swallowed. P264: Wash skin thoroughly after handling.

o P280: Wear protective gloves/protective
H315: Causes skin irritation. ) ) ]
clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of

H319: Causes serious eye irritation.
soap and water.

P305+P351+P338: IF IN EYES: Rinse
] o cautiously with water for several minutes.
H335: May cause respiratory irritation. )
Remove contact lenses, if present and easy to

do. Continue rinsing.

Handling Recommendations:

o Work in a well-ventilated area, preferably in a chemical fume hood.
» Avoid inhalation of dust.

e Avoid contact with skin and eyes.

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety goggles.

¢ In case of contact, follow the first-aid measures outlined in the safety data sheet (SDS).

Storage:
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» Store in a cool, dry, and well-ventilated place.
o Keep the container tightly closed.

» Store away from strong oxidizing agents.

Conclusion

2,6-Dimethoxyaniline is a versatile chemical intermediate with significant applications in
organic synthesis, particularly in the pharmaceutical and dye industries. This guide has
provided a detailed overview of its core properties, synthesis protocols, and essential safety
information to aid researchers and drug development professionals in its effective and safe
utilization. While comprehensive spectroscopic data is not readily available in the public
domain, the information provided herein should serve as a valuable resource for laboratory
work and further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 2,6-Dimethoxyaniline (CAS: 2734-70-
5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294893#2-6-dimethoxyaniline-cas-number-2734-70-
5-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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